
Commercial Production of Diethylaluminum
Chloride: An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diethylaluminum chloride

Cat. No.: B1668794 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial production of

Diethylaluminum chloride (DEAC), a pivotal organoaluminum compound in various industrial

applications, including Ziegler-Natta catalysis for polyolefin production and as a versatile

reagent in organic synthesis. This document outlines the primary manufacturing processes,

presents key technical data, details experimental protocols, and illustrates the chemical

pathways involved.

Physicochemical Properties of Commercial-Grade
Diethylaluminum Chloride
Commercial production of Diethylaluminum chloride focuses on delivering a high-purity

product with consistent properties. The following table summarizes the typical physical and

chemical characteristics of commercially available DEAC.[1][2]
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Property Value

Appearance Clear, colorless liquid

Molecular Formula (C₂H₅)₂AlCl

Molecular Weight 120.56 g/mol

CAS Number 96-10-6

Density at 20°C ~0.970 g/cm³

Boiling Point 125-126 °C at 50 mmHg

Melting Point -74 °C

Vapor Pressure 3 mmHg at 60 °C

Solubility
Soluble in aromatic and saturated aliphatic and

cycloaliphatic hydrocarbons

Stability to Air Ignites upon exposure

Stability to Water Reacts violently

Aluminum Content ≥ 22.0 wt%

Chloride Content Varies by grade, typically around 29 wt%

Commercial Manufacturing Processes
The industrial synthesis of Diethylaluminum chloride is primarily achieved through three main

routes. These methods are designed for large-scale, efficient, and safe production.

Redistribution Reaction
This is one of the most common methods for commercial production. It involves the reaction of

triethylaluminum (TEAL) with aluminum trichloride (AlCl₃). The reaction is driven to completion

to yield DEAC.

Reaction: 2 (C₂H₅)₃Al + AlCl₃ → 3 (C₂H₅)₂AlCl[3]

Reduction of Ethylaluminum Sesquichloride
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Another significant industrial method involves the reduction of ethylaluminum sesquichloride

((C₂H₅)₃Al₂Cl₃) using an alkali metal, typically sodium.

Reaction: 2 (C₂H₅)₃Al₂Cl₃ + 3 Na → 3 (C₂H₅)₂AlCl + Al + 3 NaCl[3]

Partial Chlorination of Triethylaluminum
This process involves the direct reaction of triethylaluminum with a chlorinating agent, such as

hydrogen chloride (HCl). The stoichiometry is carefully controlled to favor the formation of

DEAC.

Reaction: (C₂H₅)₃Al + HCl → (C₂H₅)₂AlCl + C₂H₆[3]

Experimental Protocols for Commercial-Scale
Synthesis (Illustrative)
The following is a generalized protocol for the commercial production of Diethylaluminum
chloride via the redistribution reaction, synthesized from publicly available information. Specific

parameters will vary based on the manufacturer and plant design.

Objective: To produce high-purity Diethylaluminum chloride on a commercial scale.

Materials:

Triethylaluminum (TEAL)

Aluminum trichloride (AlCl₃), anhydrous

Inert solvent (e.g., hexane, heptane)

Dry nitrogen or argon gas

Equipment:

Glass-lined or stainless steel jacketed reactor with an agitator, temperature and pressure

controls, and connections for inert gas blanketing.

Charging vessels for reactants.
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Distillation column with condenser and receiver.

Filtration system.

Storage tanks for the final product.

Procedure:

Reactor Preparation: The reactor is thoroughly cleaned, dried, and purged with dry nitrogen

to remove all traces of moisture and oxygen. An inert atmosphere is maintained throughout

the process.

Solvent Charging: A calculated amount of the inert solvent is charged into the reactor.

Aluminum Trichloride Addition: Anhydrous aluminum trichloride is added to the solvent with

agitation to form a slurry.

Triethylaluminum Addition: Triethylaluminum is slowly fed into the reactor containing the

aluminum trichloride slurry. The addition rate is carefully controlled to manage the exothermic

reaction and maintain the desired temperature, typically between 50-100°C.

Reaction: The reaction mixture is held at the target temperature with continuous agitation for

a specified period to ensure the reaction goes to completion.

Purification: The crude Diethylaluminum chloride is purified by distillation under reduced

pressure. The distillation is carried out to separate the DEAC from the solvent and any

unreacted starting materials or byproducts.

Quality Control: Samples are taken for analysis to ensure the product meets the required

specifications for aluminum content, chloride content, and purity.

Packaging and Storage: The purified Diethylaluminum chloride is transferred to

specialized storage tanks or shipping containers under a blanket of dry nitrogen. Containers

are typically fabricated from carbon steel.[1]

Safety and Handling
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Diethylaluminum chloride is a highly hazardous material and requires stringent safety

protocols for handling.

Pyrophoric: DEAC ignites spontaneously on contact with air.[1]

Water-Reactive: It reacts violently with water, releasing flammable gases.[1]

Corrosive: Causes severe burns to skin and eyes.[4][5]

Handling: All handling and transfers must be conducted under an inert, dry atmosphere (e.g.,

nitrogen or argon).[1]

Personal Protective Equipment (PPE): Fire-retardant clothing, chemical-resistant gloves, and

full-face protection are mandatory.

Storage: Store in a cool, dry, well-ventilated area, away from sources of ignition and

incompatible materials.[5]

Visualizations
Signaling Pathways (Chemical Synthesis Routes)
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Caption: Primary commercial synthesis routes for Diethylaluminum chloride.

Experimental Workflow for Commercial Production
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Caption: Generalized workflow for the commercial production of DEAC.
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Logical Relationship of Key Process Parameters
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Caption: Interdependencies of key process parameters in DEAC synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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